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Compound of Interest

Compound Name: (+)-Bromocyclen

Cat. No.: B13736657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known physical and

chemical properties of Bromocyclen. The user-specified request for data on "(+)-Bromocyclen"

could not be fully met as the publicly available scientific literature predominantly characterizes

the racemic mixture. It is crucial to note that Bromocyclen possesses three chiral centers,

leading to the existence of multiple stereoisomers. Commercial Bromocyclen is typically a

racemic mixture.[1] This guide will focus on the properties of this mixture unless otherwise

specified.

Chemical Identity and Physical Properties
Bromocyclen, a member of the cyclodiene insecticide group, is an organochlorine compound.

[2] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers for Bromocyclen
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Identifier Value Source

CAS Number 1715-40-8 [3]

IUPAC Name

5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-

2-ene

[4]

Synonyms

Bromociclen, Bromodan,

Alugan, ENT 23393, SD 2774,

5-Bromomethyl-1,2,3,4,7,7-

hexachloro-2-norbornene

[4][5]

Molecular Formula C₈H₅BrCl₆ [3]

Molecular Weight 393.75 g/mol [3]

Canonical SMILES
C1C(C2(C(=C(C1(C2(Cl)Cl)Cl)

Cl)Cl)Cl)CBr
[6]

InChIKey
DAASOABUJRMZAD-

UHFFFAOYSA-N
[1]

Table 2: Physical and Chemical Properties of Racemic Bromocyclen
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Property Value Notes Source

Melting Point 77.0 °C [7]

Boiling Point 372.8 ± 37.0 °C Predicted [7]

Density 1.95 ± 0.1 g/cm³ Predicted [7]

Vapor Pressure
2 x 10⁻⁵ mmHg at

25°C
[7]

Solubility

Limited information

available. As a

lipophilic

organochlorine

compound, it is

expected to have low

water solubility and be

soluble in organic

solvents.

Appearance
Colorless to pale

yellow liquid or solid.
[6]

XLogP3 4.4 Computed [4]

Spectral Data
Detailed spectral data is essential for the identification and characterization of Bromocyclen.

Table 3: Key Spectral Data for Racemic Bromocyclen
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Technique Key Features

Mass Spectrometry
Major fragments observed at m/z: 359, 357,

283, 237.

Infrared (IR) Spectroscopy

Characteristic peaks for C-H, C=C, C-Cl, and C-

Br bonds are expected. Specific spectra are

available in spectral databases.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR spectra would show complex

patterns due to the molecule's asymmetry.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of specific enantiomers of

Bromocyclen are not readily available in the literature. However, general methodologies for

similar compounds can be adapted.

Enantioselective Analysis
A method for the enantioselective determination of Bromocyclen enantiomers has been

developed, demonstrating that their separation and quantification are feasible.[8]

Experimental Workflow for Enantioselective GC Analysis
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Sample Preparation Gas Chromatography

Detection

Fish Tissue Sample Extraction of Analytes Solid-Phase Microextraction (SPME) Capillary GC with Chiral Column
(CP-Chirasil-Dex CB) Temperature Program

Electron Capture Detection (ECD)

Inductively Coupled Plasma
Mass Spectrometry (ICP-MS)

Click to download full resolution via product page

Caption: Workflow for enantioselective analysis of Bromocyclen.

Methodology:

Sample Preparation: Extraction of Bromocyclen from the sample matrix (e.g., fish tissue),

followed by a clean-up and enrichment step using solid-phase microextraction (SPME).[8]

Gas Chromatography: The enantiomers are separated using a capillary gas chromatograph

equipped with a chiral column (e.g., CP-Chirasil-Dex CB). A specific temperature program is

employed to achieve resolution.[8]

Detection: Detection of the separated enantiomers can be achieved using an electron-

capture detector (ECD) for high sensitivity or an inductively coupled plasma mass

spectrometer (ICP-MS) for greater selectivity.[8]

Biological Activity and Signaling Pathway
As a cyclodiene insecticide, Bromocyclen's mode of action involves the central nervous system

of insects.
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Mechanism of Action
Cyclodiene insecticides, including Bromocyclen, are non-competitive antagonists of the γ-

aminobutyric acid (GABA) receptor-chloride channel complex.[9][10] GABA is the primary

inhibitory neurotransmitter in the insect central nervous system.

Signaling Pathway of Bromocyclen's Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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